Polyhalopyridines
Polyhalopyridines are a class of organic compounds characterized by the presence of multiple halogen atoms attached to pyridine rings. These molecules exhibit diverse chemical and physical properties depending on the specific halogen substituents (such as chlorine, bromine, or iodine) and their positions within the pyridine ring structure. Due to their unique electronic and structural features, polyhalopyridines find applications in various fields including catalysis, materials science, and medicinal chemistry.
In catalysis, certain polyhalopyridine complexes can serve as efficient catalysts for organic reactions such as arylation or Friedel-Crafts alkylation. Their ability to stabilize transition metal species makes them valuable tools in synthesis. In materials science, these compounds are explored for their potential use in designing novel conducting polymers and electroactive materials due to their redox-active nature.
In pharmaceutical research, polyhalopyridines may act as drug precursors or exhibit biological activities themselves, making them of interest for developing new therapeutic agents. The tunable electronic properties arising from halogen substitutions allow for the rational design of compounds with specific desired functionalities, thereby enhancing their utility in both academic and industrial settings.

Structure | Chemical Name | CAS | MF |
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2,5-Dibromo-4-methylpyridine | 3430-26-0 | C6H5Br2N |
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3,5-dibromo-4-methyl-pyridin-2-amine | 3430-29-3 | C6H6Br2N2 |
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2,6-Dichloroisonicotinimidamide hydrochloride | 175204-59-8 | C6H6Cl3N3 |
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6-Bromo-3,5-dichloropyridin-2-amine | 105751-20-0 | C5H3BrCl2N2 |
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3,5-Dibromo-2-methoxypyridine | 13472-60-1 | C6H5Br2NO |
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tetrachloropyridin-4-amine | 2176-63-8 | C5H2Cl4N2 |
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2-Bromo-5-fluoro-3-methylpyridine | 38186-85-5 | C6H5BrFN |
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Pyridine,4-azido-2,3,5,6-tetrafluoro- | 39066-42-7 | C5F4N4 |
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3,5-Dichloro-2,6-difluoro-4-pyridinol | 2693-61-0 | C5HCl2F2NO |
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4-Bromo-2,3,5,6-tetrafluoropyridine | 3511-90-8 | C5BrF4N |
Related Literature
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L. F. Lepre,J. Szala-Bilnik,L. Pison,M. Traïkia,A. A. H. Pádua,R. A. Ando,M. F. Costa Gomes Phys. Chem. Chem. Phys., 2017,19, 12431-12440
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Amin Zhang,Yuliang Guo,Yu He,Kai Yang,Jianbo Wang,Daxiang Cui,Yingsheng Cheng Nanoscale, 2020,12, 21674-21686
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Chuanliang Chen,Yao Xu,Shaohang Wu,Shasha Zhang,Zhichun Yang,Wenjun Zhang,Hongmei Zhu,Zhenzhong Xiong,Weitao Chen,Wei Chen J. Mater. Chem. A, 2018,6, 7903-7912
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